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Compound of Interest

Compound Name: N,N'-Diphenylbenzamidine

CAS No.: 2556-46-9

Cat. No.: B1295079

Get Quote

Disclaimer: This document provides guidance on the proper disposal of N,N'-Diphenylbenzidine

(CAS: 531-91-9). The user's request specified "N,N'-Diphenylbenzamidine," for which safety

and disposal information is not readily available. Given the similarity in nomenclature, this guide

addresses the more common laboratory chemical, N,N'-Diphenylbenzidine. It is crucial to

confirm the chemical identity and consult the specific Safety Data Sheet (SDS) for the material

in your possession before proceeding with any handling or disposal procedures.

This guide is intended for researchers, scientists, and drug development professionals, offering

essential safety and logistical information for the proper management and disposal of N,N'-

Diphenylbenzidine waste.

Essential Safety and Hazard Information
N,N'-Diphenylbenzidine is a chemical that must be handled with care. It is suspected of causing

cancer and is harmful if swallowed, in contact with skin, or if inhaled.[1][2] Adherence to safety

protocols is mandatory to minimize exposure and ensure a safe laboratory environment.
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Property Value Reference

CAS Number 531-91-9 [3][4]

Molecular Formula C₂₄H₂₀N₂ [3][4]

Molecular Weight 336.43 g/mol [4]

Appearance
Grey to brownish fine

crystalline powder
[4]

Melting Point 246-250 °C (474.8 - 482 °F)

Solubility Insoluble in water. [4]

GHS Hazard Statements

H351: Suspected of causing

cancer. H302+H312+H332:

Harmful if swallowed, in

contact with skin, or if inhaled.

[1][4]

Signal Word Warning [4]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling N,N'-Diphenylbenzidine. This includes:

Eye/Face Protection: Chemical safety goggles or glasses that meet OSHA 29 CFR 1910.133

or European Standard EN166 regulations.

Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber).

Gloves must be inspected before use and disposed of properly after.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood. If

ventilation is inadequate, wear a suitable respirator.
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Disposal of N,N'-Diphenylbenzidine must be carried out in accordance with local, state, and

federal regulations. Do not dispose of this chemical down the drain or in the regular trash. It

must be managed as hazardous chemical waste.

Methodology for Waste Management and Disposal:

Waste Identification and Collection:

Collect all waste N,N'-Diphenylbenzidine (solid residue, unused product) and materials

contaminated with it (e.g., weighing boats, contaminated gloves, absorbent pads) in a

designated, compatible, and clearly labeled hazardous waste container.

Do not mix with other incompatible waste streams.

Containerization and Labeling:

Use a sturdy, leak-proof container that is compatible with the chemical. Ensure the

container is kept closed except when adding waste.

Label the waste container clearly with a "Hazardous Waste" label.

The label must include the full chemical name: "N,N'-Diphenylbenzidine," the CAS number

"531-91-9," and the associated hazards (e.g., "Toxic," "Carcinogen Suspect").

Storage of Chemical Waste:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) or a

central hazardous waste storage area.

The storage area should be well-ventilated, secure, and away from incompatible materials,

particularly strong oxidizing agents.

Ensure the waste container is within secondary containment to prevent spills.

Disposal of Empty Containers:

To be considered non-hazardous, a container must be thoroughly emptied of its contents.
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The first rinse of the "empty" container must be collected and disposed of as hazardous

waste. Subsequent rinses can typically be managed as non-hazardous waste, but

institutional policies should be confirmed.

After triple rinsing and drying, obliterate or remove the original label from the container

before disposing of it as regular solid waste (e.g., in a designated glass disposal box).

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup for the waste container.

Follow all institutional procedures for waste pickup requests.

Disposal Workflow Visualization
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N,N'-Diphenylbenzidine.
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Caption: Disposal workflow for N,N'-Diphenylbenzidine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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